Cas no 1707735-49-6 (5-Cyclopropylmethyl-4-oxo-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid)

• Product Name: 5-Cyclopropylmethyl-4-oxo-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid
• CAS No: 1707735-49-6
• MF: C₁₀H₁₂N₄O₃
• MW: 236.227281570435
• CID: 5181483
• Update Time: 2025-10-30

5-Cyclopropylmethyl-4-oxo-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropylmethyl-4-oxo-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid

• Inchi： 1S/C10H12N4O3/c15-9-8-7(10(16)17)11-12-14(8)4-3-13(9)5-6-1-2-6/h6H,1-5H2,(H,16,17)
• InChI Key： BSIQDCQEIQAJBL-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)N=NN1CCN(CC1CC1)C2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-Cyclopropylmethyl-4-oxo-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid

Research Brief on 5-Cyclopropylmethyl-4-oxo-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid (CAS: 1707735-49-6)

The compound 5-Cyclopropylmethyl-4-oxo-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid (CAS: 1707735-49-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of this compound, which combines a triazolopyrazine core with a cyclopropylmethyl substituent. This combination is believed to confer enhanced stability and bioavailability, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to optimize the compound's yield and purity.

Pharmacological evaluations have revealed that 5-Cyclopropylmethyl-4-oxo-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammation and inhibiting tumor growth, suggesting potential applications in treating chronic inflammatory diseases and certain types of cancer.

Further research is underway to explore the compound's mechanism of action at the molecular level. Preliminary data indicate that it may interact with key signaling proteins, modulating their activity and downstream effects. These findings are supported by structural-activity relationship (SAR) studies, which have identified critical functional groups responsible for its biological activity.

Despite these promising results, challenges remain in translating this compound into clinical use. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 5-Cyclopropylmethyl-4-oxo-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylic acid represents a novel and promising therapeutic agent with broad potential applications. Continued research and development efforts will be crucial to fully realize its clinical benefits and bring it to market.